Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate

• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: methyl (E)-2-methyl-4-[(3-methyloxetan-3-yl)methylamino]but-2-enoate
• InChI: InChI=1S/C11H19NO3/c1-9(10(13)14-3)4-5-12-6-11(2)7-15-8-11/h4,12H,5-8H2,1-3H3/b9-4+
• InChI Key: NCNJODJWGGDUIU-RUDMXATFSA-N
• Isomeric SMILES: C/C(=C\CNCC1(COC1)C)/C(=O)OC
• Canonical SMILES: CC(=CCNCC1(COC1)C)C(=O)OC

Description

Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate is a complex organic compound with a unique structure that includes an oxetane ring. This compound is primarily used in scientific research and industrial applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate typically involves multiple steps. One common method starts with the preparation of 3-methyl-3-oxetanemethanol, which is then reacted with other reagents to form the final compound . The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes to maximize yield and efficiency. Cold-chain transportation is often necessary to maintain the stability of the compound during production and distribution .

Chemical Reactions Analysis

Types of Reactions

Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of this compound often require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an anhydrous solvent.

Substitution: Halogens or nucleophiles in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate involves its interaction with specific molecular targets. The oxetane ring in its structure is known to participate in various chemical reactions, which can influence biological pathways and molecular interactions. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Methyl2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate can be compared with other similar compounds, such as:

3-Hydroxymethyl-3-methyl-oxetane: A simpler compound with a similar oxetane ring structure.

Methyl 2-methyl-4-{[(3-methyloxetan-3-yl)methyl]amino}but-2-enoate: Another compound with a similar backbone but different functional groups.

The uniqueness of this compound lies in its specific combination of functional groups and the presence of the oxetane ring, which imparts distinctive chemical properties and reactivity.